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Compound of Interest

Compound Name: 2-Methyl-1,3-dithiane

Cat. No.: B1361393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

2-Methyl-1,3-dithiane, including detailed operational procedures and disposal plans.

Adherence to these guidelines is critical for ensuring personal safety and regulatory

compliance in the laboratory.

Hazard Summary
2-Methyl-1,3-dithiane is a combustible liquid that may cause skin and serious eye irritation[1].

It is crucial to handle this chemical with appropriate personal protective equipment in a well-

ventilated area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is necessary to minimize exposure when handling 2-Methyl-
1,3-dithiane. The following table outlines the required PPE.
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PPE Category Specification Standard Compliance

Eye Protection

Tightly fitting safety goggles

with side-shields or a face

shield where splashing is

possible.

Conforming to EN 166 (EU) or

NIOSH (US)[2].

Hand Protection

Chemical-impermeable gloves.

Gloves must be inspected prior

to use.

EU Directive 89/686/EEC and

the standard EN 374[2].

Body Protection

Fire/flame resistant and

impervious clothing, such as a

laboratory coat.

Varies by region and

institution[2].

Respiratory Protection

Use a full-face respirator with a

type ABEK (EN14387) filter if

exposure limits are exceeded

or irritation is experienced.

NIOSH/MSHA or European

Standard EN 149 approved[2].

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps for the safe handling of 2-Methyl-1,3-dithiane from preparation

to disposal.

Preparation:

Ensure a certified chemical fume hood is operational.

Don all required personal protective equipment as specified in the table above.

Gather all necessary materials, including 2-Methyl-1,3-dithiane, glassware, and any other

reagents.

Handling:

Conduct all work within the chemical fume hood to minimize inhalation exposure[3].

Keep the container of 2-Methyl-1,3-dithiane tightly closed when not in use[3].
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Avoid contact with skin and eyes[4].

Keep away from heat, sparks, open flames, and other ignition sources[3].

Store separately from strong oxidizing agents[3][4].

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with 2-Methyl-1,3-
dithiane.

In case of a spill, ensure the area is well-ventilated. Absorb the spill with an inert material

and collect it into a designated hazardous waste container[3].

Disposal Plan
2-Methyl-1,3-dithiane and any contaminated materials must be treated as hazardous chemical

waste and disposed of according to local, state, and federal regulations.

Waste Collection:

Use a dedicated, chemically resistant, and leak-proof container for all 2-Methyl-1,3-
dithiane waste[3].

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name.

Disposal Method:

Under no circumstances should 2-Methyl-1,3-dithiane be disposed of down the drain or

mixed with general laboratory waste[3].

Arrange for disposal through a licensed hazardous waste disposal service[3].

Experimental Workflow for Handling 2-Methyl-1,3-
dithiane
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Caption: Workflow for Safe Handling of 2-Methyl-1,3-dithiane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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